Cas no 1273305-86-4 (3-[(Dimethylamino)carbonothioyl]aminobenzoic acid)

• Product Name: 3-[(Dimethylamino)carbonothioyl]aminobenzoic acid
• CAS No: 1273305-86-4
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• MDL: MFCD29762483
• CID: 4692636
• Update Time: 2025-11-02

3-[(Dimethylamino)carbonothioyl]aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Dimethylamino)carbonothioyl]aminobenzoic acid

• MDL： MFCD29762483
• Inchi： 1S/C10H12N2O2S/c1-12(2)10(15)11-8-5-3-4-7(6-8)9(13)14/h3-6H,1-2H3,(H,11,15)(H,13,14)
• InChI Key： YEANDQORZFFKJJ-UHFFFAOYSA-N
• SMILES： S=C(N(C)C)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 3-[(Dimethylamino)carbonothioyl]aminobenzoic acid

Comprehensive Overview of 3-[(Dimethylamino)carbonothioyl]aminobenzoic acid (CAS No. 1273305-86-4)

3-[(Dimethylamino)carbonothioyl]aminobenzoic acid (CAS No. 1273305-86-4) is a specialized organic compound with a unique molecular structure that combines a benzoic acid backbone with a dimethylaminocarbonothioyl functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both carboxylic acid and thiourea moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS number 1273305-86-4 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Researchers often search for "3-[(Dimethylamino)carbonothioyl]aminobenzoic acid uses" or "CAS 1273305-86-4 suppliers" to explore its commercial availability and potential applications. Recent trends in green chemistry have also sparked interest in this compound, as its derivatives may offer eco-friendly alternatives in various industrial processes.

From a structural perspective, the aminobenzoic acid core provides excellent solubility in polar solvents, while the dimethylaminocarbonothioyl group introduces unique electronic properties. This combination has led to investigations into its potential as a ligand in coordination chemistry or as a building block for drug discovery. The scientific community has shown particular interest in its possible role in developing enzyme inhibitors, given the thiourea moiety's known ability to interact with biological targets.

In the context of current research trends, questions like "How to synthesize 3-[(Dimethylamino)carbonothioyl]aminobenzoic acid?" or "What are the spectroscopic properties of CAS 1273305-86-4?" frequently appear in academic searches. The compound's NMR spectra typically show characteristic peaks for the aromatic protons (7-8 ppm), carboxylic acid proton (~12 ppm), and dimethylamino group (~3 ppm). Its IR spectrum reveals strong absorptions for C=O (1690-1710 cm⁻¹) and C=S (1250-1350 cm⁻¹) bonds, providing valuable information for quality control and structural verification.

The thermal stability of 3-[(Dimethylamino)carbonothioyl]aminobenzoic acid makes it suitable for various high-temperature applications, a feature that has attracted attention from material scientists. Recent studies have explored its potential in creating advanced polymers with unique mechanical and thermal properties. The compound's ability to form hydrogen bonds through both its carboxylic acid and thiourea groups contributes to these interesting material characteristics.

From a safety perspective, proper handling of CAS 1273305-86-4 requires standard laboratory precautions, including the use of personal protective equipment. While not classified as hazardous under normal conditions, researchers often search for "3-[(Dimethylamino)carbonothioyl]aminobenzoic acid safety data" to ensure compliance with workplace regulations. The compound's MSDS typically recommends storage in a cool, dry place away from strong oxidizers.

The growing interest in sustainable chemistry has positioned 3-[(Dimethylamino)carbonothioyl]aminobenzoic acid as a potential candidate for green synthesis routes. Its molecular structure allows for various catalytic transformations, reducing the need for harsh reagents. This aligns with current industry trends toward atom economy and reduced waste generation, making it a compound of interest for process chemistry optimization.

Analytical chemists frequently investigate the chromatographic behavior of CAS 1273305-86-4, with reverse-phase HPLC being the most common method for purity assessment. The compound typically shows good retention on C18 columns when using acetonitrile/water mobile phases with 0.1% formic acid. These analytical methods are crucial for quality control in chemical manufacturing and pharmaceutical development applications.

Looking toward future applications, researchers are exploring the potential of 3-[(Dimethylamino)carbonothioyl]aminobenzoic acid derivatives in medicinal chemistry. The compound's scaffold offers multiple sites for structural modification, enabling the creation of diverse bioactive molecules. This adaptability has led to increased patent activity surrounding the compound and its analogs, particularly in areas related to small molecule therapeutics.

In summary, 3-[(Dimethylamino)carbonothioyl]aminobenzoic acid (CAS No. 1273305-86-4) represents a fascinating case study in modern specialty chemicals. Its unique structural features, combined with growing interest in sustainable chemistry and drug discovery, position it as a compound with significant potential across multiple scientific disciplines. As research continues to uncover new applications, this molecule will likely remain an important subject of study in both academic and industrial settings.